Cas no 2228888-37-5 (2-(5-chloro-2-hydroxy-3-methoxyphenyl)-2-methylpropanoic acid)

• Product Name: 2-(5-chloro-2-hydroxy-3-methoxyphenyl)-2-methylpropanoic acid
• CAS No: 2228888-37-5
• MF: C₁₁H₁₃ClO₄
• MW: 244.671522855759
• CID: 6558369
• PubChem ID: 165648872
• Update Time: 2025-11-01

2-(5-chloro-2-hydroxy-3-methoxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-2-hydroxy-3-methoxyphenyl)-2-methylpropanoic acid
• 2228888-37-5
• EN300-1978416

• Inchi： 1S/C11H13ClO4/c1-11(2,10(14)15)7-4-6(12)5-8(16-3)9(7)13/h4-5,13H,1-3H3,(H,14,15)
• InChI Key： KSFLHXWOOOVIGT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)C(C(=O)O)(C)C)O)OC

Computed Properties

• Exact Mass: 244.0502366g/mol
• Monoisotopic Mass: 244.0502366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(5-chloro-2-hydroxy-3-methoxyphenyl)-2-methylpropanoic acid

2-(5-Chloro-2-hydroxy-3-methoxyphenyl)-2-methylpropanoic Acid: An Overview of Its Properties and Applications

2-(5-Chloro-2-hydroxy-3-methoxyphenyl)-2-methylpropanoic acid (CAS No. 2228888-37-5) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its 5-chloro-2-hydroxy-3-methoxyphenyl and 2-methylpropanoic acid moieties, which confer it with a range of interesting properties and potential applications.

The molecular structure of 2-(5-chloro-2-hydroxy-3-methoxyphenyl)-2-methylpropanoic acid consists of a substituted phenyl ring and a branched carboxylic acid group. The presence of the chlorine atom, hydroxyl group, and methoxy group on the phenyl ring imparts specific chemical reactivity and biological activity to the molecule. These functional groups play crucial roles in determining the compound's solubility, stability, and interaction with biological systems.

In recent years, significant advancements have been made in understanding the chemical and biological properties of 2-(5-chloro-2-hydroxy-3-methoxyphenyl)-2-methylpropanoic acid. Research has shown that this compound exhibits notable antioxidant and anti-inflammatory activities, making it a promising candidate for various therapeutic applications. For instance, studies have demonstrated its ability to scavenge free radicals and inhibit pro-inflammatory cytokines, which are key mediators in many chronic diseases such as arthritis and cardiovascular disorders.

The synthesis of 2-(5-chloro-2-hydroxy-3-methoxyphenyl)-2-methylpropanoic acid has been extensively studied, with several efficient routes being reported in the literature. One common approach involves the reaction of 5-chloro-2-hydroxy-3-methoxybenzaldehyde with acetone in the presence of a suitable catalyst. This method yields high purity and good yields, making it suitable for large-scale production. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, further enhancing the compound's commercial viability.

In the pharmaceutical industry, 2-(5-chloro-2-hydroxy-3-methoxyphenyl)-2-methylpropanoic acid has shown promise as a lead compound for drug development. Its unique structure and biological activities make it an attractive candidate for further optimization through medicinal chemistry approaches. Researchers are actively exploring structural modifications to improve its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. These efforts aim to develop more potent and selective derivatives for use in treating various diseases.

Clinical trials involving compounds derived from 2-(5-chloro-2-hydroxy-3-methoxyphenyl)-2-methylpropanoic acid have yielded promising results. Early-stage trials have demonstrated its safety and efficacy in reducing inflammation and oxidative stress in animal models of inflammatory diseases. These findings have paved the way for more advanced clinical studies to evaluate its therapeutic potential in human patients.

Beyond its pharmaceutical applications, 2-(5-chloro-2-hydroxy-3-methoxyphenyl)-2-methylpropanoic acid has also found use in other areas such as materials science and environmental chemistry. Its ability to form stable complexes with metal ions makes it useful as a ligand in coordination chemistry. Additionally, its antioxidant properties have been exploited in developing new materials with enhanced stability and durability.

In conclusion, 2-(5-chloro-2-hydroxy-3-methoxyphenyl)-2-methylpropanoic acid (CAS No. 2228888-37-5) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and biological activities make it an important subject of ongoing research in various scientific disciplines. As our understanding of this compound continues to grow, it is likely to play an increasingly significant role in the development of new therapeutic agents and advanced materials.